Cas no 2228359-90-6 (5-(4-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(4-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2228359-90-6
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 6406470
• PubChem ID: 165970853
• Update Time: 2025-06-08

5-(4-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1780813
• 2228359-90-6

• Inchi： 1S/C14H14N2O2/c1-16-13(12(8-15-16)14(17)18)11-6-4-10(5-7-11)9-2-3-9/h4-9H,2-3H2,1H3,(H,17,18)
• InChI Key： BYLFDLCWAXWPDZ-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1C1C=CC(=CC=1)C1CC1)=O

Computed Properties

• Exact Mass: 242.105527694g/mol
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-(4-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid

5-(4-Cyclopropylphenyl)-1-Methyl-1H-Pyrazole-4-Carboxylic Acid: A Comprehensive Overview

5-(4-Cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2228359-90-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 5-(4-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid.

Chemical Structure and Synthesis:

The molecular formula of 5-(4-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid is C₁₆H₁₆N₂O₂, with a molecular weight of 272.31 g/mol. The compound features a pyrazole ring substituted with a 4-cyclopropylphenyl group and a methyl group at the 1-position. The carboxylic acid functionality at the 4-position imparts additional reactivity and potential for further derivatization.

The synthesis of 5-(4-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid typically involves several steps. One common approach is the condensation of an appropriate hydrazine derivative with an acetylene or alkyne compound to form the pyrazole ring. Subsequent functional group transformations, such as esterification and hydrolysis, can be employed to introduce the carboxylic acid moiety. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions, often utilizing catalysts or mild reaction conditions to enhance yields and reduce by-products.

Biological Activities:

5-(4-Cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid has been extensively studied for its biological activities. One of its most notable properties is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

Beyond its anti-inflammatory effects, 5-(4-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid has also demonstrated promising anti-cancer properties. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. Mechanistic studies suggest that it may target multiple signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt pathway and the MAPK pathway.

Clinical Applications:

The potential clinical applications of 5-(4-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid are currently being explored through preclinical and early-stage clinical trials. Preliminary results from animal models have shown that this compound can effectively reduce inflammation in conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, its anti-cancer properties have been evaluated in xenograft models, where it has demonstrated significant tumor growth inhibition without major side effects.

In the context of drug development, the pharmacokinetic properties of 5-(4-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid are crucial for its therapeutic success. Studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further clinical evaluation. Ongoing research is focused on optimizing its formulation and delivery methods to enhance its efficacy and safety profile.

Recent Research Advancements:

The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential applications of 5-(4-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound can act as a potent inhibitor of a specific enzyme involved in neurodegenerative diseases. This finding opens up new avenues for exploring its use in treating conditions such as Alzheimer's disease and Parkinson's disease.

Another area of interest is the combination therapy approach. Researchers have investigated the synergistic effects of 5-(4-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid with other drugs commonly used in cancer treatment. Initial results suggest that this combination can enhance therapeutic outcomes while reducing toxicity compared to monotherapy approaches.

Safety Considerations: strong>

Safety is a critical aspect in the development of any new pharmaceutical agent. Preclinical toxicology studies have shown that 5-(4-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid has a favorable safety profile at therapeutic doses. However, like any drug candidate, it is essential to conduct comprehensive safety assessments during clinical trials to ensure its long-term safety and efficacy.

In conclusion, 5-(4-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid strong (CAS No. 2228359-90-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike. p >